QUIRESTON-A
QUIRESTON-A
QUIRESTON-A is an inhibitor of high-affinity choline uptake (HAChU) in synaptosomes; acetylcholine synthesis inhibitor; weak penetration of biological membranes. Quinicludine derivative Cell impermeable inhibitor of high-affinity choline uptake (HAChU). For comparative information see the attached table. poor penetration of biological membranes.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196748
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Molecular Formula:
C10H16BrNO
Molecular Weight:
246.14 Da.
QUIRESTON-A
CAS No.:
ADC Toxins
VCID: VC0196748
Molecular Formula: C10H16BrNO
Molecular Weight: 246.14 Da.
Purity: min. 99.5%. (NMR (D2O))
| Product Name | QUIRESTON-A |
|---|---|
| Molecular Formula | C10H16BrNO |
| Molecular Weight | 246.14 Da. |
| Appearance | slightly yellowish crystal powder |
| Description | QUIRESTON-A is an inhibitor of high-affinity choline uptake (HAChU) in synaptosomes; acetylcholine synthesis inhibitor; weak penetration of biological membranes. Quinicludine derivative Cell impermeable inhibitor of high-affinity choline uptake (HAChU). For comparative information see the attached table. poor penetration of biological membranes. |
| Purity | min. 99.5%. (NMR (D2O)) |
| Synonyms | 1-allyl 3-quinicludon bromide; N-allyl-3-oxoquinuclidinium bromide. |
| Reference | - Dahlbom R. et al., /Cell Mol. Basis Cholinergic Funct./, Dowdall M. J. and Hawthorne J. N. Eds., Horwood, Chichester U.K., (1987) 347-354 - Sterling et al., /Inhibition of high-affinity choline uptake and acetylcholine synthesis by quinuclidinyl and hemicholinium derivatives/, J. Neurochem.(1986). 46(14):1170-1175 - Doukas P.H. et al., ibid, 355-360 - Baltzod F. et al., Biochem. Pharm. (1980). 29(18):2413-2416 - Tamaru M. et al., Brain Res (1988). 473(2):205-226 - Dowdall M.J. et al., in Cholinergic mechanisms and Psycopharmacology, Ed. D.J.Jenden, Plenum Press, N-Y, (1978). 359 |
| Last Modified | Aug 20 2021 |
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